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Compound of Interest

Compound Name: Methyl 3-Morpholinobenzoate

Cat. No.: B041146

Application Notes and Protocols for Methyl 3-
Morpholinobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide to the proper handling, storage, and disposal of
Methyl 3-Morpholinobenzoate (CAS No. 68555-56-6). Due to the absence of a
comprehensive, publicly available Safety Data Sheet (SDS) for this specific compound, the
following protocols and recommendations are synthesized from an analysis of its core chemical
structure: a tertiary aromatic amine, a morpholine derivative, and a benzoate ester. The
guidance herein is grounded in established principles of laboratory safety and data from
structurally related analogs to ensure a high margin of safety and maintain compound integrity.

Chemical & Physical Properties

Methyl 3-Morpholinobenzoate is a solid organic compound with properties that necessitate
careful handling. Understanding these characteristics is the foundation of its safe use in a
research environment.
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Property Value Source

CAS Number 68555-56-6 Sigma-Aldrich
Molecular Formula C12H15NOs Sigma-Aldrich
Molecular Weight 221.25 g/mol Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
Melting Point 42-46 °C Sigma-Aldrich
Flash Point > 1107°C (> 230°°F) - closed Sigma-Aldrich

cup
Storage Class 13 - Non-Combustible Solids Sigma-Aldrich

Hazard Assessment & Causality

The chemical architecture of Methyl 3-Morpholinobenzoate contains three key functional
groups, each contributing to its potential hazard profile. A conservative approach, assuming the
hazards associated with each component, is essential for ensuring personnel safety.

» Aromatic Amine Moiety: Aromatic amines as a class are known for their potential toxicity.[1]
They can often be absorbed through the skin and may pose long-term health risks, including
potential carcinogenicity.[1] Therefore, dermal contact must be rigorously avoided.

o Morpholine Moiety: Morpholine and its derivatives can be corrosive to skin and eyes and
may cause irritation to the respiratory tract.[2][3] Although Methyl 3-Morpholinobenzoate is
a tertiary amine and may be less corrosive than morpholine itself, the potential for irritation
remains a key consideration.

e Benzoate Ester Moiety: Benzoate esters are susceptible to hydrolysis, particularly in the
presence of strong acids or bases, which would yield benzoic acid and a morpholino-phenol
derivative.[4] This reactivity is a crucial factor in determining compatible storage conditions
and avoiding degradation of the material.

Based on this structural analysis, the primary hazards are summarized below:
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Hazard Type

Potential Effects & Rationale

Acute Toxicity (Oral)

May be harmful if swallowed, a common
characteristic of benzoate esters and aromatic

amines.[5][6]

Dermal Toxicity

Potential for toxicity upon skin contact due to the

aromatic amine component.[1]

Skin/Eye Irritation

May cause skin irritation and serious eye
irritation or damage, a known hazard of

morpholine derivatives.[3]

Respiratory Irritation

Inhalation of dust may cause respiratory

irritation.[6]

Chronic Toxicity

Long-term or repeated exposure to aromatic

amines can pose significant health risks.[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the risks of exposure. The selection of
specific PPE is directly linked to the potential hazards identified in the previous section.
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Figure 1: Mandatory PPE workflow for handling Methyl 3-Morpholinobenzoate.

Detailed Handling & Use Protocols
General Handling Workflow

This workflow is designed to minimize exposure and preserve the integrity of the compound

during routine experimental use.
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1. Prepare Work Area
(Fume Hood, Clean Surface)

2. Don Full PPE
(as per Section 3)

:

3. Weigh Compound
(In Hood, Use N95 Respirator)

:

4. Dissolution
(Add solid to solvent slowly)

(5. Use in Application)

( 6. Decontaminate & Clean )

(Wipe surfaces, wash glassware)

(7. Doff PPE Correctly)

(8. Wash Hands Thoroughly)
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Figure 2: Step-by-step protocol for safe handling and use.

Step-by-Step Experimental Procedure
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o Work Area Preparation: All handling of solid Methyl 3-Morpholinobenzoate and its solutions
should be performed inside a certified chemical fume hood to control potential dust and
vapors. Ensure the work surface is clean and uncluttered.

o PPE: Before handling the compound, don the appropriate PPE as detailed in Section 3,
including double nitrile gloves, a lab coat, and splash-proof safety goggles.

» Weighing: When weighing the solid, wear a NIOSH-approved N95 respirator to prevent
inhalation of fine particulates. Use a draft shield on the analytical balance to minimize air
currents and sample loss.

o Dissolution: When preparing solutions, add the solid Methyl 3-Morpholinobenzoate slowly
to the solvent to avoid splashing.

o Post-Handling: After use, thoroughly decontaminate all surfaces and glassware. Remove
PPE in the correct order to avoid self-contamination and wash hands thoroughly with soap
and water.

Storage Procedures & Chemical Stability

Proper storage is critical to maintain the compound's purity and to prevent hazardous
situations.

Storage Conditions
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Parameter Recommendation Rationale
Store in a cool, dry place. Prevents potential degradation
Temperature Room temperature (15-25°C) and is consistent with standard
is generally acceptable. practices for stable solids.
] ] Protects from atmospheric
Atmosphere Keep container tightly closed. ) )
moisture and contaminants.[6]
Protects against potential
Light Store in an opaque or amber photodegradation, a common
i
g vial. concern for aromatic
compounds.
Store in a designated, locked )
) ) ] Ensures security and prevents
Location cabinet for toxic or hazardous

chemicals.

unauthorized access.[5]

Chemical Incompatibility

To prevent degradation and hazardous reactions, Methyl 3-Morpholinobenzoate must be

stored away from incompatible materials.

e Strong Oxidizing Agents: Can react violently with amines.

e Strong Acids: Can cause hydrolysis of the ester and protonation of the amine, leading to

degradation.

o Strong Bases: Can catalyze the hydrolysis (saponification) of the ester bond.[4]

e Sources of Ignition: Although the flash point is high, it is good practice to store all chemicals

away from open flames or high-heat sources.[7]

Spill & Emergency Procedures

Small Spill (Solid)

e Evacuate & Secure: Restrict access to the immediate area.

» Ventilate: Ensure the chemical fume hood is operating.
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Protect: Wear full PPE, including an N95 respirator.

Clean-up: Gently sweep up the solid material using a soft brush and dustpan to avoid
generating dust. Place the collected material into a labeled, sealable container for hazardous
waste.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by
soap and water. Collect all cleaning materials as hazardous waste.

Exposure Response

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Waste Disposal Protocol

Chemical waste must be managed in accordance with institutional and regulatory guidelines.

Improper disposal of aromatic amines can lead to significant environmental contamination.[1]

Waste Segregation: Collect all waste containing Methyl 3-Morpholinobenzoate, including
contaminated PPE and cleaning materials, in a dedicated, clearly labeled hazardous waste
container. Do not mix with other waste streams.[8]

Containerization: Use a chemically compatible, leak-proof container. Ensure the container is
kept closed when not in use.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Methyl 3-Morpholinobenzoate," and the associated hazards (e.g., "Toxic," "Irritant”).
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» Disposal Route: The primary method for disposal is through a licensed professional waste
disposal service, which will typically use high-temperature incineration.[9] Never dispose of
this chemical down the drain or in regular trash.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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